2-[(5-cyclopentyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-cyclopropylacetamide

• IUPAC Name: 2-[(5-cyclopentyl-4-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-cyclopropylacetamide
• InChI: InChI=1S/C13H20N4OS/c1-17-12(9-4-2-3-5-9)15-16-13(17)19-8-11(18)14-10-6-7-10/h9-10H,2-8H2,1H3,(H,14,18)
• InChI Key: FLYUBYGKENMBGT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NC2CC2)C3CCCC3
• Molecular Formula: C13H20N4OS
• Molecular Weight: 280.39 g/mol

Description

2-[(5-cyclopentyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-cyclopropylacetamide is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promise in various areas of research, including neuroscience and cancer research.

Mechanism of Action

The mechanism of action of 2-[(5-cyclopentyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-cyclopropylacetamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in various cellular processes. This inhibition leads to changes in cellular signaling pathways, which can ultimately lead to the observed biological effects of this compound.
Biochemical and Physiological Effects:
2-[(5-cyclopentyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-cyclopropylacetamide has been shown to have various biochemical and physiological effects. In neuroscience research, this compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. In cancer research, this compound has been shown to induce apoptosis (cell death) in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(5-cyclopentyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-cyclopropylacetamide in lab experiments is its potential as a treatment for various diseases. This compound has shown promise in neuroscience and cancer research, and could potentially be used as a therapeutic agent in the future. However, one limitation of using this compound in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for research on 2-[(5-cyclopentyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-cyclopropylacetamide. One area of research is the development of more efficient synthesis methods for this compound, which could lead to increased availability and lower costs. Another area of research is the further characterization of the mechanism of action of this compound, which could lead to the development of more targeted therapeutic agents. Additionally, more research is needed to fully understand the potential uses of this compound in various areas of scientific research.

Synthesis Methods

The synthesis of 2-[(5-cyclopentyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-cyclopropylacetamide involves the reaction of 5-cyclopentyl-4-methyl-1,2,4-triazole-3-thiol with N-cyclopropylacetyl chloride in the presence of a base. The resulting product is then purified and characterized using various analytical techniques.

Scientific Research Applications

2-[(5-cyclopentyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-cyclopropylacetamide has been studied for its potential use in various areas of scientific research. One area of research is neuroscience, where this compound has been shown to have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been studied for its potential use in cancer research, where it has been shown to have anti-tumor activity in various cancer cell lines.